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Compound of Interest

Compound Name: Methyl nitroacetate

Cat. No.: B050895

An In-depth Technical Guide to the Physical Properties of Methyl Nitroacetate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is fundamental. This guide provides a
detailed overview of the physical and spectral properties of methyl nitroacetate (CAS No:
2483-57-0), a valuable reagent in organic synthesis.

Chemical and Physical Properties

Methyl nitroacetate is a clear, colorless to light yellow liquid.[1] A comprehensive summary of
its key physical properties is presented below, compiled from various literature sources.
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Property Value References
Molecular Formula C3HsNOa4 [1112][3]
Molecular Weight 119.08 g/mol [21[3]1[41[5]
Clear, colorless to light yellow
Appearance o [1114]
liquid
N ) 195-198 °C (at atmospheric
Boiling Point [4][61[71L8]
pressure)
111-113 °C (at 25 mmHg) [9]
80-82 °C (at 8 mmHgQ) [9]
Density 1.294 g/mL at 25 °C [11[416171
Refractive Index 1.425 (n20/D) [1][4]16]
1.4260 (nD20) [71[9]
Flash Point 105 °C (221 °F) - closed cup [1][4][10]
- Miscible with ethanol, ether,
Solubility _ [1][11][12]
and most organic solvents.
pKa (Predicted) 5.73+£0.29 [1]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of methyl

nitroacetate.

Spectroscopy

Data

Reference

1H NMR (CDCls)

55.20 (s, 2H, CHz), 8 3.83 (s,
3H, OCHs)

[9]

Infrared (IR) (Neat)

1776, 1760 cm~?

[9]

Experimental Protocols
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The following sections detail the methodologies for the synthesis and characterization of

methyl nitroacetate.

Synthesis of Methyl Nitroacetate

A common and well-documented procedure for the synthesis of methyl nitroacetate involves
the acid-catalyzed esterification of the dipotassium salt of nitroacetic acid.[9]

Experimental Workflow:

nnnnnnnnnnnnnnnn

Click to download full resolution via product page
Caption: Workflow for the synthesis of methyl nitroacetate.
Detailed Methodology:[9]

o Preparation of the Dipotassium Salt of Nitroacetic Acid: A solution of potassium hydroxide in
water is charged into a three-necked, round-bottomed flask. Nitromethane is added over 30
minutes. The mixture is then heated to reflux for one hour in an oil bath at approximately
160°C. After cooling to room temperature, the precipitated crystalline product is filtered,
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washed with methanol, and dried under vacuum to yield the dipotassium salt of nitroacetic
acid.

« Esterification: The finely powdered dipotassium salt is suspended in methanol in a three-
necked flask and cooled to -15°C. Concentrated sulfuric acid is added dropwise with
vigorous stirring, maintaining the temperature at -15°C. The reaction mixture is allowed to
warm to room temperature and stirred for an additional 4 hours.

o Work-up and Purification: The precipitate (potassium sulfate) is removed by suction filtration.
The filtrate is concentrated on a rotary evaporator. The residual oil is dissolved in benzene,
washed with water, and the organic layer is dried over anhydrous sodium sulfate. The
benzene is removed by distillation, and the final product, methyl nitroacetate, is purified by
distillation under reduced pressure.

Determination of Physical Properties

Standard laboratory techniques are employed to determine the physical properties of methyl
nitroacetate.

» Boiling Point: The boiling point is determined by distillation. For measurements under
reduced pressure, a vacuum distillation setup is used, and the pressure is monitored with a
manometer.

o Density: Density is typically measured at a specific temperature (e.g., 25°C) using a
pycnometer or a digital density meter.

o Refractive Index: The refractive index is measured using a refractometer, often at the sodium

D-line (589 nm) and at a controlled temperature (e.g., 20°C).

Reactivity and Applications

Methyl nitroacetate is a versatile building block in organic synthesis. Its utility stems from the
presence of both an ester and a nitro group, which can be manipulated in various chemical
transformations.

One notable application is its use in Henry reactions (nitroaldol reactions) and subsequent
transformations. For example, it reacts with aldehydes, such as 4-nitrobenzylideneaniline, to
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form more complex molecules.[1][4]

Methyl Nitroacetate 4-Nitrobenzylideneaniline

Methyl (Z)-2-nitro-3-(4-nitrophenyl)-2-propenoate

Click to download full resolution via product page
Caption: Reaction of methyl nitroacetate to form a propenoate derivative.

This reaction highlights the role of methyl nitroacetate as a nucleophile after deprotonation of
the a-carbon. It is also used in the preparation of a-nitro-arylpentenoates and in copper-
catalyzed cyclopropanation of alkenes.[1][4][11]

Safety Information

Methyl nitroacetate is classified as an irritant.[10] It is irritating to the eyes, respiratory system,
and skin.[1][10] Appropriate personal protective equipment, including gloves and eye/face
protection, should be worn when handling this compound.[10] It should be stored in a cool, dry
place in a tightly sealed container.[10] For detailed safety information, consult the material
safety data sheet (MSDS).[10][12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/366463
https://www.chemscene.com/product/2483-57-0.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366463
https://www.chemsynthesis.com/base/chemical-structure-13432.html
https://safetyglasses.utechproducts.com/product/methyl-nitroacetate-98-10gm-each-2343757
https://safetyglasses.utechproducts.com/product/methyl-nitroacetate-98-10gm-each-2343757
http://orgsyn.org/demo.aspx?prep=CV6P0797
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.fishersci.ca/shop/products/methyl-nitroacetate-97-thermo-scientific/p-7047358
https://www.chemicalbook.com/msds/methyl-nitroacetate.htm
https://www.chemicalbook.com/msds/methyl-nitroacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18950&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b050895#what-are-the-physical-properties-of-methyl-nitroacetate
https://www.benchchem.com/product/b050895#what-are-the-physical-properties-of-methyl-nitroacetate
https://www.benchchem.com/product/b050895#what-are-the-physical-properties-of-methyl-nitroacetate
https://www.benchchem.com/product/b050895#what-are-the-physical-properties-of-methyl-nitroacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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